Cas no 25087-34-7 (Stamylex 1258)

• Product Name: Stamylex 1258
• CAS No: 25087-34-7
• MF: C₆H₁₂
• MW: 84.1594820022583
• CID: 254911
• PubChem ID: 161478
• Update Time: 2025-04-19

Stamylex 1258 Chemical and Physical Properties

Names and Identifiers

• Stamylex 1258
• 1-Butene, polymer with ethene
• 1-Butene, polymer with ethylene (8CI)
• but-1-ene - ethene (1:1)
• Ethylene, 1-butylene polymer
• Ethylene, polymer with 1-butene
• GP-2
• Ethene polymer with 1-butene
• Ethylene polymer with 1-butene
• ethylene but-1-ene
• ethylene-butene
• 9019-29-8
• DTXSID70905437
• But-1-ene--ethene (1/1)
• but-1-ene;ethene
• WXCZUWHSJWOTRV-UHFFFAOYSA-N
• 25087-34-7
• 100358-26-7
• AKOS015915676
• Polyethylene LL 30200 FE
• Polyethylene LL 20211 FE
• Polyethylene PE LL 09200 FE

• Inchi： 1S/C4H8.C2H4/c1-3-4-2;1-2/h3H,1,4H2,2H3;1-2H2
• InChI Key： WXCZUWHSJWOTRV-UHFFFAOYSA-N
• SMILES： C(C=C)C.C=C

Computed Properties

• Exact Mass: 84.094
• Monoisotopic Mass: 84.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 14
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 0.88 g/mL at 25 °C
• Melting Point: 90℃
• Boiling Point: °Cat760mmHg
• Flash Point: >230 °F
• Stability/Shelf Life: Stable. Incompatible with fluorine and other strong oxidizing agents.
• Solubility: Not available

Stamylex 1258 Security Information

• WGK Germany：2
• RTECS：EM9031000